1-Hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborole-6-carbaldehyde
Overview
Description
“1-Hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborole-6-carbaldehyde” is a chemical compound . The CAS number is 1393477-51-4 .
Molecular Structure Analysis
The molecular formula of this compound is C10H11BO4 . The molecular weight is 206.00 .
Physical and Chemical Properties Analysis
The predicted boiling point of this compound is 359.8±52.0 °C . The predicted density is 1.31±0.1 g/cm3 . The predicted pKa is 4.38±0.40 .
Scientific Research Applications
Synthesis of Novel Heterocyclic Systems
1-Hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborole-6-carbaldehyde has been utilized in the synthesis of novel heterocyclic systems. This includes the creation of 2-alkyl/aryl-9-(2-hydroxybenzylidene)-7,9-dihydro-8H-[1,3,4]thiadiazolo[2′,3′:2,3]imidazo[4,5-d][1,2]diazepin-8-one and related compounds. These syntheses involve intricate reactions such as intramolecular amidation, showcasing the compound's role in developing complex heterocyclic structures (Kolavi, Hegde, & Khazi, 2006).
Ortho-Functionalized Arylboronic Acids Synthesis
The compound is instrumental in the synthesis of ortho-functionalized arylboronic acids and related oxaboroles. This involves processes like esterification and reactions with benzaldehydes, contributing significantly to the field of organometallic chemistry and the development of new boron-containing compounds (Da̧browski, Kurach, Luliński, & Serwatowski, 2007).
Crystal Structure Analysis
Research has also focused on understanding the crystal structure of compounds synthesized using this compound. This includes studying the crystallization, molecular structure, and spatial arrangement of such compounds, which is crucial for applications in materials science and molecular engineering (Arderne, Fotsing, & Ndinteh, 2021).
Preparation of Polysaccharides
It also plays a role in the chemical synthesis of polysaccharides. This includes the preparation of synthetic polysaccharides with specific structural features, contributing to advancements in polymer science and materials research (Okada, Sumitomo, & Hishida, 1983).
Development of Luminescence Sensors
This compound has been used in the development of luminescent materials. Specifically, it aids in creating lanthanide metal-organic frameworks that are sensitive to certain chemicals, demonstrating its utility in sensor technology and materials science (Shi, Zhong, Guo, & Li, 2015).
Properties
IUPAC Name |
1-hydroxy-3,3-dimethyl-2,1-benzoxaborole-6-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BO3/c1-10(2)8-4-3-7(6-12)5-9(8)11(13)14-10/h3-6,13H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYVMJFDGXSBWRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(C2=C(C=CC(=C2)C=O)C(O1)(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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